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Compound of Interest

Compound Name:
4-Chloro-2-

(trifluoromethyl)pyrimidine

Cat. No.: B049514 Get Quote

An In-depth Technical Guide to 4-Chloro-2-(trifluoromethyl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
IUPAC Name: 4-chloro-2-(trifluoromethyl)pyrimidine[1][2]

Chemical Structure:

Caption: Chemical structure of 4-Chloro-2-(trifluoromethyl)pyrimidine.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-Chloro-2-
(trifluoromethyl)pyrimidine.
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Property Value Source

Molecular Formula C5H2ClF3N2 [1][2][3]

Molecular Weight 182.53 g/mol [1][3]

Appearance
Light brown liquid / Clear

Colourless Oil
[4][5]

Boiling Point 115.4±40.0 °C (Predicted) [5]

Density 1.504 g/mL [5]

CAS Number 1514-96-1 [1][2][4]

InChI Key
OVEGSCLVOXWLIV-

UHFFFAOYSA-N
[1][2][5]

Canonical SMILES C1=CN=C(N=C1Cl)C(F)(F)F [1][2]

Experimental Protocols
Synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine
A common synthetic route to 4-Chloro-2-(trifluoromethyl)pyrimidine involves the chlorination

of 2-(trifluoromethyl)pyrimidin-4-ol.[4]

Starting Material: 2-(Trifluoromethyl)-4-pyrimidinol Reagents: Phosphorochloridic acid

(phosphoryl chloride), N,N-dimethylformamide (catalyst) Solvents: Ethyl acetate, water,

saturated brine Purification: Column chromatography

Detailed Procedure:[4]

2-(Trifluoromethyl)-4-pyrimidinol (4.00 g, 24.38 mmol) is dissolved in phosphorochloridic acid

(20 mL, 214.57 mmol).

A drop of N,N-dimethylformamide is added as a catalyst.

The reaction mixture is heated to 120 °C and maintained at this temperature for 2 hours.

After the reaction is complete, the mixture is cooled to room temperature.
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Excess phosphoryl chloride is removed under vacuum.

The residue is diluted with ethyl acetate (100 mL).

The organic layer is washed sequentially with water (100 mL) and saturated brine (100 mL).

The organic layer is then dried with anhydrous sodium sulfate, filtered, and concentrated in

vacuum.

The resulting residue is purified by column chromatography using a heptane solution of 50%

ethyl acetate as the eluent.

This process yields 4-chloro-2-(trifluoromethyl)pyrimidine (2.52 g, 13.8 mmol, 56% yield)

as a light brown liquid.

Start:
2-(Trifluoromethyl)-4-pyrimidinol

Dissolve in
Phosphorochloridic Acid

+ DMF (catalyst)

Heat to 120°C
for 2 hours

Cool to
Room Temperature

Concentrate
(remove excess POCl3)

Dilute with
Ethyl Acetate

Wash with
Water and Brine

Dry with Na2SO4,
Filter, and Concentrate Column Chromatography End Product:

4-Chloro-2-(trifluoromethyl)pyrimidine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine.

Applications in Drug Discovery
4-Chloro-2-(trifluoromethyl)pyrimidine serves as a crucial intermediate in the synthesis of

pharmacologically active molecules. A notable application is in the preparation of potent and

orally bioavailable Takeda G-protein coupled receptor 5 (TGR5) agonists.[4][5] TGR5, also

known as G-protein coupled bile acid receptor 1 (GPBAR1), is a promising target for the

treatment of metabolic diseases.
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Caption: Role as an intermediate for TGR5 agonists.

Safety and Handling
Hazard Class: IRRITANT[5]

GHS Hazard Statements:

H226: Flammable liquid and vapor[1]

H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1]

H332: Harmful if inhaled[1]
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Storage: Store under an inert gas (nitrogen or Argon) at 2-8°C.[5]

It is imperative to handle this compound in a well-ventilated area using appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Chloro-2-(trifluoromethyl)pyrimidine | C5H2ClF3N2 | CID 15294369 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fluorochem.co.uk [fluorochem.co.uk]

3. 4-Chloro-2-(trifluoromethyl)pyrimidine/CAS:1514-96-1-HXCHEM [hxchem.net]

4. 4-CHLORO-2-(TRIFLUOROMETHYL)PYRIMIDINE | 1514-96-1 [chemicalbook.com]

5. 4-CHLORO-2-(TRIFLUOROMETHYL)PYRIMIDINE CAS#: 1514-96-1
[m.chemicalbook.com]

To cite this document: BenchChem. [4-Chloro-2-(trifluoromethyl)pyrimidine structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049514#4-chloro-2-trifluoromethyl-pyrimidine-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

